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Compound of Interest

Compound Name: Brilliant Blue

Cat. No.: B1330330

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in-vivo toxicological profile of
Brilliant Blue FCF (FD&C Blue No. 1), a widely used triarylmethane dye in food,
pharmaceuticals, and cosmetics. This document synthesizes key findings on its absorption,
distribution, metabolism, and excretion (ADME), as well as its acute, subchronic, and chronic
toxicity, carcinogenicity, genotoxicity, and reproductive and developmental effects to support
preclinical safety assessments.

Absorption, Distribution, Metabolism, and Excretion
(ADME)

Studies in rats, mice, and guinea pigs have demonstrated that Brilliant Blue FCF is poorly
absorbed from the gastrointestinal tract following oral administration.[1] The majority of the
ingested dye is excreted unchanged in the feces.[1][2]

A study involving oral administration of 200 mg of a Brilliant Blue FCF solution to rats showed
that the entire dose was excreted in the feces within 40 hours.[2] Another study reported that
after administration via a stomach tube, 89% of the dose was recovered in the feces with no
detection in the urine.[2] When radiolabelled Brilliant Blue FCF was given orally to rats at
doses of 30 ug/kg or 3 mg/kg, nearly the entire dose was excreted unchanged in the feces
within 72 hours.[1] Pre-treating the animals with the unlabeled dye in their diet for 21 days did
not alter the excretion pattern.[1]
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While oral absorption is minimal, subcutaneous injection of 80-100 mg of Brilliant Blue FCF in
rats resulted in 77% of the dose being excreted in the feces and 2.5% in the urine, suggesting
some systemic absorption can occur via this route.[2] The presence of the dye has also been
detected in the bile of rats, rabbits, and dogs after oral administration, indicating some level of
absorption and subsequent biliary excretion.[2]

Quantitative Toxicological Data

The following tables summarize the key quantitative toxicological data for Brilliant Blue FCF
from in vivo studies.

Acute Oral Toxicity

Endpoint Value (mg/kg body weight)
LD50 (Rat, Wistar) > 2000[2]
LD50 (Mouse) 4600[2]

Subchronic and Chronic Oral Toxicity &
Carcinogenicity

Study NOAEL

Chronic Toxicity/Carcinogenicity (Rat, Charles Males: 1072 mg/kg bw/day (2.0% in diet)[3]

River CD) Females: 631 mg/kg bw/day (1.0% in diet)[3]
Chronic Toxicity/Carcinogenicity (Mouse, Males: 7354 mg/kg bw/day (5.0% in diet)[3]
Charles River CD-1) Females: 8966 mg/kg bw/day (5.0% in diet)[3]
Acceptable Daily Intake (ADI) 6 mg/kg bw/day

Genotoxicity

The genotoxicity of Brilliant Blue FCF has been evaluated in several in vivo and in vitro
studies, with some conflicting results. While it was reported to not be mutagenic in the Ames
assay, some studies suggest it may have cytotoxic and genotoxic potential in cultured
mammalian cells.[2] One report indicated that Brilliant Blue FCF caused DNA damage in
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orally treated rats.[2] However, long-term feeding studies in rats and mice did not provide
evidence of carcinogenicity.[2]

Reproductive and Developmental Toxicity

A multigenerational study in mice evaluated the reproductive and neurobehavioral effects of
Brilliant Blue FCF. While no significant effects on reproductive parameters were noted at the
doses tested, some neurobehavioral changes were observed in the offspring.[4]

Signaling Pathway Interactions

Recent research has indicated that Brilliant Blue FCF can interact with specific signaling
pathways, which may underlie some of its biological effects.

Purinergic Receptor Antagonism

Brilliant Blue FCF is a known antagonist of the P2X7 purinergic receptor.[5] This receptor is
involved in inflammation and cell death pathways.
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FO Generation (60/sex/group)
Dietary administration (0, 0.1, 1, 2%)

F1 Generation (70/sex/group)
Continued dietary administration
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Analysis:
- Hematology
- Clinical Chemistry
- Gross Necropsy
- Histopathology
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Vivo Toxicological Profile of Brilliant Blue FCF: An In-
Depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330330#toxicological-profile-of-brilliant-blue-for-in-
vivo-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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